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Compound of Interest

Compound Name: Myristoyl Pentapeptide-17 Acetate

Cat. No.: B8089289 Get Quote

Technical Support Center: Myristoyl
Pentapeptide-17 Acetate
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the quality control, purity assessment, and

experimental troubleshooting for Myristoyl Pentapeptide-17 Acetate.

Frequently Asked Questions (FAQs)
Q1: What is Myristoyl Pentapeptide-17 Acetate?

Myristoyl Pentapeptide-17 is a synthetic lipopeptide consisting of a five-amino acid peptide

chain (Lys-Leu-Ala-Lys-Lys) N-terminally acylated with myristic acid. The acetate salt form is

commonly used in research and cosmetic formulations. It is primarily known for its ability to

stimulate keratin gene expression, which can promote the growth and thickness of eyelashes

and hair.[1][2][3]

Q2: What is the primary mechanism of action for Myristoyl Pentapeptide-17?

The primary mechanism of action is the stimulation of keratin gene expression within the hair

follicle.[1][2] This leads to an increased production of keratin, the key structural protein in hair,

resulting in longer, thicker, and stronger hair fibers. It is suggested that the myristoyl group
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enhances the bioavailability of the peptide, allowing it to better penetrate the skin and reach the

hair follicle.[3]

Q3: What are the typical quality specifications for research-grade Myristoyl Pentapeptide-17
Acetate?

Key quality specifications from various suppliers are summarized in the table below. It is crucial

to obtain a Certificate of Analysis (CoA) from your supplier for batch-specific details.

Q4: How should I store Myristoyl Pentapeptide-17 Acetate?

For long-term storage, it is recommended to store the lyophilized powder at -20°C for periods

up to several months, and for extended periods (months to years), storage at -20°C is

advisable.[4] For short-term storage (days to weeks), 2-8°C is acceptable.[4] Once

reconstituted in a solvent, it is best to prepare aliquots and store them at -20°C for up to one

month to avoid repeated freeze-thaw cycles.[5]

Q5: In what solvents is Myristoyl Pentapeptide-17 Acetate soluble?

Myristoyl Pentapeptide-17 Acetate is generally soluble in water.[2] For preparing stock

solutions, sterile, distilled water or aqueous buffers are suitable. Due to the lipophilic myristoyl

group, vigorous vortexing or sonication may be required to achieve complete dissolution.

Data Presentation: Quality Control Specifications
The following table summarizes typical quality control specifications for Myristoyl
Pentapeptide-17 Acetate based on data from multiple suppliers.
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Parameter Specification Method

Appearance
White to off-white lyophilized

powder
Visual Inspection

Purity (by HPLC) ≥ 98.0%
High-Performance Liquid

Chromatography

Identity Conforms to structure
Mass Spectrometry (MS),

NMR

Molecular Weight ~796.14 g/mol (as free base) Mass Spectrometry

Solubility Soluble in Water Visual Inspection

Acetate Content Varies (typically ≤ 15%) Ion Chromatography or HPLC

Water Content Varies (typically ≤ 8%) Karl Fischer Titration

Experimental Protocols
Protocol 1: Purity Assessment by High-Performance
Liquid Chromatography (HPLC)
This protocol outlines a general method for determining the purity of Myristoyl Pentapeptide-
17 Acetate.

1. Materials and Reagents:

Myristoyl Pentapeptide-17 Acetate sample

HPLC-grade water

HPLC-grade acetonitrile (ACN)

Trifluoroacetic acid (TFA)

C18 reverse-phase HPLC column (e.g., 4.6 x 250 mm, 5 µm particle size)

HPLC system with UV detector

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b8089289?utm_src=pdf-body
https://www.benchchem.com/product/b8089289?utm_src=pdf-body
https://www.benchchem.com/product/b8089289?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8089289?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. Sample Preparation:

Accurately weigh approximately 1 mg of Myristoyl Pentapeptide-17 Acetate.

Dissolve the sample in 1 mL of HPLC-grade water to create a 1 mg/mL stock solution.

Vortex or sonicate briefly to ensure complete dissolution.

Filter the sample through a 0.22 µm syringe filter before injection.

3. HPLC Conditions:

Mobile Phase A: 0.1% TFA in water

Mobile Phase B: 0.1% TFA in acetonitrile

Gradient:

0-5 min: 10% B

5-25 min: 10% to 90% B

25-30 min: 90% B

30-35 min: 90% to 10% B

35-40 min: 10% B

Flow Rate: 1.0 mL/min

Column Temperature: 30°C

Detection Wavelength: 220 nm

Injection Volume: 20 µL

4. Data Analysis:

Integrate the peak areas of all detected peaks.
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Calculate the purity of Myristoyl Pentapeptide-17 Acetate as the percentage of the main

peak area relative to the total area of all peaks.

Protocol 2: Identity Confirmation by Mass Spectrometry
(MS)
This protocol provides a general procedure for confirming the molecular weight of Myristoyl

Pentapeptide-17.

1. Materials and Reagents:

Myristoyl Pentapeptide-17 Acetate sample

Mass spectrometry-grade water

Mass spectrometry-grade acetonitrile

Formic acid (FA)

Mass spectrometer (e.g., ESI-QTOF or MALDI-TOF)

2. Sample Preparation (for ESI-MS):

Prepare a 1 mg/mL stock solution of the peptide in water.

Dilute the stock solution to approximately 10 µg/mL in a solution of 50:50 acetonitrile:water

with 0.1% formic acid.

3. Mass Spectrometry Conditions (ESI):

Ionization Mode: Positive

Capillary Voltage: 3.5 kV

Cone Voltage: 30 V

Source Temperature: 120°C
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Desolvation Temperature: 350°C

Mass Range: m/z 100-1500

4. Data Analysis:

Analyze the resulting mass spectrum for the presence of the expected molecular ion peak for

Myristoyl Pentapeptide-17. The expected monoisotopic mass of the free base is

approximately 795.63 Da. The protonated species [M+H]⁺ would be observed around m/z

796.64.
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Issue Possible Cause Recommended Solution

Poor Solubility
The myristoyl group imparts

hydrophobicity.

* Vortex the solution for an

extended period. * Use a

sonicator bath for 5-10

minutes. * Slightly warming the

solution (to ~37°C) may aid

dissolution.

Low Purity on HPLC Degradation of the peptide.

* Ensure proper storage

conditions (-20°C for

lyophilized powder). * Avoid

repeated freeze-thaw cycles of

stock solutions. * Use fresh,

high-quality solvents for HPLC

analysis.

Inconsistent Experimental

Results

Inaccurate peptide

concentration.

* Ensure the peptide is fully

dissolved before making

dilutions. * Use a calibrated

balance for weighing the

lyophilized powder. * Consider

performing a peptide

quantification assay (e.g.,

BCA) for accurate

concentration determination.

No Biological Activity
Incorrect peptide sequence or

modification.

* Confirm the identity of the

peptide using Mass

Spectrometry. * Ensure the

experimental conditions (e.g.,

cell culture medium, pH) are

optimal for the assay.

Precipitation in Cell Culture

Media

Interaction with media

components or poor solubility

at physiological pH.

* Prepare a concentrated stock

solution in a suitable solvent

(e.g., water) and then dilute it

into the culture medium. * Test

different final concentrations to
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find the solubility limit in your

specific medium.
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Caption: Experimental workflow for quality control and use of Myristoyl Pentapeptide-17
Acetate.
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Caption: Proposed signaling pathway for Myristoyl Pentapeptide-17 stimulating Keratin 17

expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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